2-(3,4-Dichlorophenyl)-4-nitrobenzoic acid, 95%

• IUPAC Name: 2-(3,4-dichlorophenyl)-4-nitrobenzoic acid
• InChI: InChI=1S/C13H7Cl2NO4/c14-11-4-1-7(5-12(11)15)10-6-8(16(19)20)2-3-9(10)13(17)18/h1-6H,(H,17,18)
• InChI Key: YHRMLDLZXQCZMZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O)Cl)Cl
• Molecular Formula: C13H7Cl2NO4
• DSSTOX Substance ID: DTXSID50691265
• Molecular Weight: 312.10 g/mol
• CAS RN: 1262007-72-6

Description

2-(3,4-Dichlorophenyl)-4-nitrobenzoic acid (DCNB) is an organic compound with a molecular formula of C7H4Cl2NO3. It is a white crystalline solid that is soluble in water and ethanol. DCNB is a common reagent used in organic synthesis, and is also used in the preparation of a variety of pharmaceuticals, dyes, and other compounds. DCNB has been studied extensively for its biological properties, including its ability to act as an antioxidant, anti-inflammatory, and anti-cancer agent.

Scientific Research Applications

2-(3,4-Dichlorophenyl)-4-nitrobenzoic acid, 95% has been studied extensively for its biological properties, including its ability to act as an antioxidant, anti-inflammatory, and anti-cancer agent. 2-(3,4-Dichlorophenyl)-4-nitrobenzoic acid, 95% has been shown to have anti-inflammatory activity, as well as anti-cancer activity against a variety of cancer cell lines. It has also been shown to have anti-oxidative properties, which may be beneficial in the prevention of certain diseases. Additionally, 2-(3,4-Dichlorophenyl)-4-nitrobenzoic acid, 95% has been studied for its potential to inhibit the growth of certain bacteria, including Staphylococcus aureus and Escherichia coli.

Mechanism of Action

The exact mechanism of action of 2-(3,4-Dichlorophenyl)-4-nitrobenzoic acid, 95% is not fully understood. However, it is thought to act by inhibiting the activity of certain enzymes, such as lipoxygenases and cyclooxygenases. These enzymes are involved in the production of certain inflammatory mediators, such as prostaglandins and leukotrienes. By inhibiting the activity of these enzymes, 2-(3,4-Dichlorophenyl)-4-nitrobenzoic acid, 95% can reduce the production of these inflammatory mediators, which can in turn reduce inflammation.
Biochemical and Physiological Effects
2-(3,4-Dichlorophenyl)-4-nitrobenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory and anti-oxidative properties, which may be beneficial in the prevention of certain diseases. Additionally, 2-(3,4-Dichlorophenyl)-4-nitrobenzoic acid, 95% has been shown to have anti-cancer activity against a variety of cancer cell lines. It has also been shown to inhibit the growth of certain bacteria, including Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

The major advantage of using 2-(3,4-Dichlorophenyl)-4-nitrobenzoic acid, 95% in laboratory experiments is its high purity (95%) and low cost. Additionally, it is relatively easy to synthesize and can be stored at room temperature. However, there are some limitations to using 2-(3,4-Dichlorophenyl)-4-nitrobenzoic acid, 95% in laboratory experiments. 2-(3,4-Dichlorophenyl)-4-nitrobenzoic acid, 95% is toxic and should be handled with care. Additionally, it can be unstable when exposed to light and air.

Future Directions

Future research on 2-(3,4-Dichlorophenyl)-4-nitrobenzoic acid, 95% could focus on further exploring its anti-cancer and anti-inflammatory properties. Additionally, further research could be conducted on its ability to inhibit the growth of certain bacteria. Additionally, further research could be conducted on its potential to be used as an antioxidant. Finally, further research could be conducted to explore its potential to be used as a drug delivery system.

Synthesis Methods

2-(3,4-Dichlorophenyl)-4-nitrobenzoic acid, 95% can be synthesized from the reaction of 3,4-dichlorobenzoic acid and nitric acid. This reaction, which is conducted in an acidic medium, produces 2-(3,4-Dichlorophenyl)-4-nitrobenzoic acid, 95% as a white crystalline solid. The reaction is typically performed in a three-necked round-bottom flask, with a condenser and a stirrer, and is heated to a temperature of approximately 80°C. The reaction is typically completed within an hour and yields a product that is approximately 95% pure.